Cas no 1421458-93-6 (N-1-(2-methoxyethyl)piperidin-4-yl-2-(3-methoxyphenoxy)acetamide)

• Product Name: N-1-(2-methoxyethyl)piperidin-4-yl-2-(3-methoxyphenoxy)acetamide
• CAS No: 1421458-93-6
• MF: C₁₇H₂₆N₂O₄
• MW: 322.399344921112
• CID: 6578301
• PubChem ID: 48432312
• Update Time: 2025-05-21

N-1-(2-methoxyethyl)piperidin-4-yl-2-(3-methoxyphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-1-(2-methoxyethyl)piperidin-4-yl-2-(3-methoxyphenoxy)acetamide
• VU0532035-1
• N-(1-(2-methoxyethyl)piperidin-4-yl)-2-(3-methoxyphenoxy)acetamide
• AKOS024532101
• N-[1-(2-METHOXYETHYL)PIPERIDIN-4-YL]-2-(3-METHOXYPHENOXY)ACETAMIDE
• F6108-0128
• 1421458-93-6

• Inchi： 1S/C17H26N2O4/c1-21-11-10-19-8-6-14(7-9-19)18-17(20)13-23-16-5-3-4-15(12-16)22-2/h3-5,12,14H,6-11,13H2,1-2H3,(H,18,20)
• InChI Key： VZBPZQJDVWTLLN-UHFFFAOYSA-N
• SMILES： O(C)CCN1CCC(CC1)NC(COC1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 322.18925731g/mol
• Monoisotopic Mass: 322.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 60Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-1-(2-methoxyethyl)piperidin-4-yl-2-(3-methoxyphenoxy)acetamide

N-1-(2-Methoxyethyl)piperidin-4-yl-2-(3-methoxyphenoxy)acetamide: A Comprehensive Overview

CAS No 1421458-93-6 corresponds to the compound known as N-1-(2-methoxyethyl)piperidin-4-yl-2-(3-methoxyphenoxy)acetamide, a complex organic molecule with potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a piperidine ring with methoxy-substituted groups, offering a platform for diverse chemical interactions.

Recent studies have highlighted the significance of N-1-(2-methoxyethyl)piperidin-4-yl moieties in enhancing the bioavailability of pharmaceutical agents. The presence of the methoxy group at the piperidine ring's position 4 has been shown to improve solubility and stability, making it a promising candidate for drug delivery systems. Furthermore, the 3-methoxyphenoxy substituent adds another layer of complexity to the molecule, potentially influencing its pharmacokinetic properties.

The synthesis of this compound involves a multi-step process, typically starting with the preparation of the piperidine derivative. Researchers have employed various methodologies, including nucleophilic substitution and coupling reactions, to achieve high yields and purity. The use of microwave-assisted synthesis has also been explored to optimize reaction conditions, reducing time and energy consumption while maintaining product quality.

In terms of applications, CAS No 1421458-93-6 has shown potential in the development of novel therapeutic agents. Its structure suggests possible interactions with various biological targets, such as G-protein coupled receptors (GPCRs), which are implicated in numerous diseases. Preclinical studies have demonstrated moderate activity against certain enzymes, indicating its potential as a lead compound for further optimization.

The incorporation of methoxy groups in both the piperidine and phenoxy moieties introduces electronic effects that could modulate the molecule's reactivity. These effects have been studied using computational chemistry tools, providing insights into the molecule's electronic structure and reactivity patterns. Such analyses are crucial for predicting its behavior in different chemical environments and for designing analogs with enhanced properties.

From an environmental standpoint, the biodegradability of N-1-(2-methoxyethyl)piperidin-4-yl-based compounds has been a topic of interest. Studies indicate that these molecules exhibit moderate biodegradation rates under aerobic conditions, suggesting their potential impact on ecosystems if released into the environment. This underscores the importance of responsible handling and disposal practices in industrial settings.

In conclusion, CAS No 1421458-93-6, or N-1-(2-methoxyethyl)piperidin-4-yl-based compounds, represent an intriguing class of molecules with diverse applications and promising research avenues. As advancements in synthetic chemistry and computational modeling continue to evolve, this compound is likely to play an increasingly significant role in both academic and industrial research.